Cas no 239-72-5 (Dinaphtho[1,2-b:2',1'-d]thiophene)
239-72-5 structure
Product Name:Dinaphtho[1,2-b:2',1'-d]thiophene
Dinaphtho[1,2-b:2',1'-d]thiophene Chemical and Physical Properties
Names and Identifiers
-
- Dinaphtho[1,2-b:2',1'-d]thiophene
- 1,2,7,8-Dibenzo-9-thiafluorene
- 239-72-5
- DTXSID30178600
- Dinaphtho[1,2-b:2,1-d]thiophene #
- RHACEINAFSEPBJ-UHFFFAOYSA-N
- Dinaphtho(1,2-b:2',1'-d)thiophene
- SCHEMBL13085236
-
- Inchi: 1S/C20H12S/c1-3-7-15-13(5-1)9-11-17-18-12-10-14-6-2-4-8-16(14)20(18)21-19(15)17/h1-12H
- InChI Key: RHACEINAFSEPBJ-UHFFFAOYSA-N
- SMILES: S1C2C3C=CC=CC=3C=CC=2C2C=CC3C=CC=CC=3C1=2
Computed Properties
- Exact Mass: 284.06606
- Monoisotopic Mass: 284.065971
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 28.2
Experimental Properties
- Density: 1.32
- Boiling Point: 523.2°C at 760 mmHg
- Flash Point: 205.1°C
- Refractive Index: 1.847
- PSA: 0
Dinaphtho[1,2-b:2',1'-d]thiophene Related Literature
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X. Zheng,S. M. Baumann,S. M. Chintala,K. D. Galloway,J. B. Slaughter,R. D. McCulla Photochem. Photobiol. Sci. 2016 15 791
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Hui Jiang,Shengli Zhu,Zhenduo Cui,Zhaoyang Li,Yanqin Liang,Jiamin Zhu,Peng Hu,Hao-Li Zhang,Wenping Hu Chem. Soc. Rev. 2022 51 3071
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Tatsuya Oyama,Yu Seok Yang,Kyohei Matsuo,Takuma Yasuda Chem. Commun. 2017 53 3814
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Abhijeet R. Agrawal,Neha Rani Kumar,Aditya Choudhury,Sanjio S. Zade Chem. Commun. 2021 57 9538
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